Cas no 70869-89-5 (Methyl 3-cyanoisoxazole-5-carboxylate)
70869-89-5 structure
Product Name:Methyl 3-cyanoisoxazole-5-carboxylate
CAS No:70869-89-5
MF:C6H4N2O3
MW:152.10756111145
CID:874400
Update Time:2023-08-02
Methyl 3-cyanoisoxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazolecarboxylicacid,3-cyano-,methylester(9CI)
- methyl 3-cyanoisoxazole-5-carboxylate
- Methyl 3-cyanoisoxazole-5-carboxylate
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- Inchi: 1S/C6H4N2O3/c1-10-6(9)5-2-4(3-7)8-11-5/h2H,1H3
- InChI Key: XABCUGDLJBCXRU-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC(C#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 207
- Topological Polar Surface Area: 76.1
Methyl 3-cyanoisoxazole-5-carboxylate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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